Cas no 21749-90-6 (methyl bis(4-ethoxyphenyl)acetate)
21749-90-6 structure
Product Name:methyl bis(4-ethoxyphenyl)acetate
CAS No:21749-90-6
MF:C19H22O4
MW:314.375586032867
CID:1409068
PubChem ID:179372
Update Time:2025-04-20
methyl bis(4-ethoxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl bis(4-ethoxyphenyl)acetate
- methyl 2,2-bis(4-ethoxyphenyl)acetate
- DTXSID10176144
- Benzeneacetic acid, 4-ethoxy-alpha-(4-ethoxyphenyl)-, methyl ester
- 21749-90-6
-
- Inchi: 1S/C19H22O4/c1-4-22-16-10-6-14(7-11-16)18(19(20)21-3)15-8-12-17(13-9-15)23-5-2/h6-13,18H,4-5H2,1-3H3
- InChI Key: GGNFRRXBHCNQNO-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=CC(=CC=1)OCC)C1C=CC(=CC=1)OCC)=O
Computed Properties
- Exact Mass: 314.15186
- Monoisotopic Mass: 314.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.095
- Boiling Point: 433.1°C at 760 mmHg
- Flash Point: 188.9°C
- Refractive Index: 1.533
- PSA: 44.76
methyl bis(4-ethoxyphenyl)acetate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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